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Compound of Interest

Compound Name: Hexadecyltrimethoxysilane

Cat. No.: B103170

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of
Hexadecyltrimethoxysilane (HDTMS), a versatile organosilane compound. The information
presented is intended to support research, development, and quality control activities where
this compound is utilized.

Core Physical Properties

Hexadecyltrimethoxysilane is a long-chain alkyltrimethoxysilane that appears as a colorless
to pale yellow liquid. Its chemical structure, consisting of a long C16 hydrocarbon tail and a
trimethoxysilyl head group, imparts unique properties that make it valuable in surface
modification, as a coupling agent, and in the formation of self-assembled monolayers.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of
Hexadecyltrimethoxysilane.
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Property Value Units Notes

Molecular Formula C19H420s3Si

Molecular Weight 346.62 g/mol [1]

Boiling Point 155 °C at 0.2 mmHg[2][3][4]

Estimated at

~320 °C atmospheric
pressure[5]
Melting Point -1 °C [2](3][4]
Density 0.89 g/cm3 at 20 °C[2][3][4]
~0.88-0.90 g/cm3 at 25°C[5]
Refractive Index 1.4356 at 20°C[2]
~1.42-1.44
Vapor Pressure 0.0£0.5 mmHg at 25°CJ[1]
Flash Point 122 °C [2]
>100 °C [5]
Autoignition
Temperature 245 © 12
Water Solubility 2 pg/L at 20°CJ3]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining the key physical
properties of liquid chemicals like Hexadecyltrimethoxysilane. These protocols are based on
internationally recognized standards from organizations such as ASTM International and the
Organisation for Economic Co-operation and Development (OECD).

Logical Workflow for Physical Property Determination
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Sample Preparation

Obtain pure Hexadecyltrimethoxysilane sample
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Caption: Workflow for the determination of physical properties of Hexadecyltrimethoxysilane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like Hexadecyltrimethoxysilane, which has a relatively high boiling
point, vacuum distillation or gas chromatography methods are often employed to prevent
decomposition at elevated temperatures.

Methodology based on ASTM D5399 - Standard Test Method for Boiling Point Distribution of
Hydrocarbon Solvents by Gas Chromatography:
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Instrument Setup: A gas chromatograph (GC) equipped with a capillary column and a flame
ionization detector (FID) is used. The column should be suitable for separating hydrocarbons
in order of their boiling points.

Calibration: A calibration mixture of known hydrocarbons covering the expected boiling range
of the sample is injected into the GC. The retention times of these hydrocarbons are plotted
against their known boiling points to create a calibration curve.

Sample Analysis: An aliquot of the Hexadecyltrimethoxysilane sample is injected into the
GC under the same conditions as the calibration mixture.

Data Acquisition and Analysis: The chromatogram of the sample is recorded. The retention
time of the Hexadecyltrimethoxysilane peak is used to determine its boiling point from the
calibration curve. The initial boiling point (IBP) is typically defined as the point where 0.5% of
the total area under the chromatogram is eluted, and the final boiling point (FBP) is where
99.5% has eluted.[6]

Melting Point Determination

The melting point is the temperature at which a substance changes from a solid to a liquid

State.

Methodology based on OECD Guideline 102: Melting Point/Melting Range:

Sample Preparation: A small amount of the solidified Hexadecyltrimethoxysilane is
introduced into a capillary tube, which is then sealed at one end.

Apparatus: A melting point apparatus with a temperature-controlled block and a means to
observe the sample is used.

Measurement: The capillary tube is placed in the apparatus, and the temperature is raised at
a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

Observation: The temperature at which the first signs of melting are observed and the
temperature at which the last solid crystal disappears are recorded as the melting range.

Density Measurement
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Density is the mass of a substance per unit volume.

Methodology based on ASTM D4052 - Standard Test Method for Density, Relative Density, and
API Gravity of Liquids by Digital Density Meter:

o Apparatus: A digital density meter that operates based on the oscillating U-tube principle is
used. This instrument measures the change in the oscillation frequency of a U-shaped tube
when it is filled with the sample liquid.

o Calibration: The instrument is calibrated using two reference standards of known density,
typically dry air and deionized water.

e Sample Introduction: A small volume of the Hexadecyltrimethoxysilane sample is
introduced into the oscillating U-tube, ensuring no air bubbles are present.[7]

o Measurement: The instrument measures the oscillation period and calculates the density of
the sample based on the calibration data. The measurement is typically performed at a
controlled temperature, such as 20°C or 25°C.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Methodology based on ASTM D1218 - Standard Test Method for Refractive Index and
Refractive Dispersion of Hydrocarbon Liquids:

o Apparatus: An Abbe refractometer is a common instrument for this measurement. It
measures the critical angle of refraction of a thin film of the liquid sample between two
prisms.[8]

» Calibration: The refractometer is calibrated using a standard of known refractive index.

o Sample Application: A few drops of the Hexadecyltrimethoxysilane sample are placed on
the surface of the measuring prism.

o Measurement: The prisms are closed, and the instrument is adjusted to bring the dividing
line between the light and dark fields into sharp focus at the crosshairs of the eyepiece. The
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refractive index is then read from the instrument's scale. The measurement is performed at a
specified temperature, typically 20°C.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of Hexadecyltrimethoxysilane is an important parameter for its application in
various formulations.

General Experimental Protocol:

e Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone,
toluene, hexane) are selected.

o Sample Preparation: A known volume or weight of the chosen solvent is placed in a vial.

« Titration: Small, known increments of Hexadecyltrimethoxysilane are added to the solvent
with continuous stirring or agitation.

o Observation: The solution is observed for any signs of insolubility, such as cloudiness,
precipitation, or phase separation.

e Quantification: The amount of Hexadecyltrimethoxysilane added until the saturation point
is reached is recorded. This can be expressed qualitatively (e.g., soluble, slightly soluble,
insoluble) or quantitatively (e.g., in g/100 mL). For very low solubilities, analytical techniques
like UV-Vis spectroscopy or gas chromatography can be used to determine the concentration
of the dissolved silane. Due to its long alkyl chain, Hexadecyltrimethoxysilane is expected
to be soluble in nonpolar organic solvents and have very low solubility in water.[3]

Safety and Handling

Hexadecyltrimethoxysilane is a chemical that should be handled with appropriate safety
precautions. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on
handling, storage, and disposal. In the presence of moisture, it can hydrolyze to release
methanol, which is flammable and toxic. Therefore, it should be stored in a cool, dry, well-
ventilated area in tightly sealed containers. Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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